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In the rapidly evolving field of cryogenic electron microscopy (cryo-EM), the accurate

identification and selection of particles from micrographs is a critical determinant of the final 3D

reconstruction quality. Topaz, a deep learning-based particle picking tool, has emerged as a

popular solution. This guide provides an objective comparison of Topaz's performance against

other common particle picking software, supported by experimental data, and offers detailed

protocols for the validation of particle picking results.

Performance Showdown: Topaz vs. The Competition
The efficacy of a particle picker is ultimately measured by the quality of the final 3D

reconstruction it enables. A recent study compared the performance of Topaz with crYOLO and

a newer deep learning method, CryoSegNet, on the comprehensive CryoPPP benchmark

dataset. The results, summarized below, highlight the strengths and weaknesses of each

approach.
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EMPIAR ID Picker Precision Recall F1 Score
Final
Resolution
(Å)

10081 crYOLO 0.705 0.867 - 12.25

Topaz 0.412 - - 12.72

CryoMAE 0.645 - - 11.32

10093 crYOLO - - - 11.64

Topaz - - - 11.62

CryoMAE - - - -

10345 crYOLO - - - 5.96

Topaz - - - 3.60

CryoSegNet - - - 1.58

11056 crYOLO - - - -

Topaz - - - 6.98

CryoSegNet - - - 4.61

Note: A '-' indicates that the specific metric was not provided in the source data. The F1 Score

for EMPIAR 10081 was not explicitly stated for all methods in the referenced table. CryoMAE is

presented as a novel method in the study and included for a broader comparison.[1]

The data indicates that while Topaz can achieve high recall, it may suffer from lower precision,

picking more false positives compared to some other methods.[2][3] For instance, on the

EMPIAR 10345 dataset, while Topaz enabled a respectable 3.60 Å reconstruction,

CryoSegNet achieved a remarkable 1.58 Å resolution.[2] This underscores the importance of

not just the number of particles picked, but the quality of those picks.

The Litmus Test: A Step-by-Step Validation Protocol
The ultimate validation of any particle picking workflow lies in the generation of a high-

resolution 3D reconstruction. The following protocol outlines a typical workflow for validating
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particle picks, commonly implemented in software suites like CryoSPARC and RELION.

I. Initial Particle Picking with Topaz
Training Data Preparation: Manually pick a small, representative set of particles (a few

hundred to a thousand) from a subset of your micrographs.[4] This initial set is crucial for

training the Topaz model.

Model Training: Use the manually picked particles to train a Topaz model. This involves

providing the particle coordinates and the corresponding micrographs to the Topaz training

job.

Particle Picking: Apply the trained Topaz model to the full micrograph dataset to

automatically pick particles.

II. Curation and Validation of Picked Particles
Particle Extraction: Extract the picked particles from the micrographs into a particle stack.

This involves defining a box size around each particle coordinate.[5]

2D Classification: This is a critical step to visually inspect the quality of the picked particles

and remove "junk" particles (e.g., ice contaminants, carbon edges, or poorly-formed

particles).[6][7]

Procedure: Perform 2D classification on the extracted particle stack. This will group

particles with similar views into different classes.

Evaluation: Carefully inspect the resulting 2D class averages. Good classes will show

clear structural features of the particle from different orientations. Bad classes will appear

noisy, blurry, or represent non-particle objects.

Selection: Select the particles belonging to the "good" 2D classes for further processing.

Ab-initio 3D Reconstruction: Generate an initial 3D model from the curated particle stack.

This step provides a first look at the 3D structure and helps to further assess the quality of

the particle set.[8]
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3D Refinement: Refine the initial 3D model to high resolution. This iterative process aligns all

particles to the 3D reference and reconstructs the final density map.

Resolution Assessment: The final validation is the resolution of the 3D map, typically

estimated using the Fourier Shell Correlation (FSC) at a cutoff of 0.143.[9] A higher

resolution indicates a more accurate and consistent set of particle picks.

Visualizing the Path to Validation
The following diagrams illustrate the key workflows in validating Topaz particle picking results.
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Fig. 1: General workflow for particle picking and validation.
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Quantitative Metrics

Qualitative & Structural Metrics
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Fig. 2: Relationship between different validation metrics.

In conclusion, while Topaz is a powerful tool for automated particle picking, rigorous validation

of its results is essential to ensure the highest quality 3D reconstructions. By following a

systematic validation workflow that includes 2D classification and 3D reconstruction,

researchers can confidently assess the performance of Topaz and other particle pickers for

their specific cryo-EM datasets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. arxiv.org [arxiv.org]

2. biorxiv.org [biorxiv.org]

3. researchgate.net [researchgate.net]

4. MyScope [myscope.training]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1169500?utm_src=pdf-body-img
https://www.benchchem.com/product/b1169500?utm_src=pdf-body
https://www.benchchem.com/product/b1169500?utm_src=pdf-body
https://www.benchchem.com/product/b1169500?utm_src=pdf-custom-synthesis
https://arxiv.org/pdf/2404.10178
https://www.biorxiv.org/content/10.1101/2023.10.02.560572v1.full-text
https://www.researchgate.net/figure/Comparison-of-particle-picking-by-crYOLO-Topaz-and-CryoSegNet-on-three-cryo-EM_fig1_381319807
https://myscope.training/CRYO_Particle_picking_for_SPA
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169500?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. google.com [google.com]

6. guide.cryosparc.com [guide.cryosparc.com]

7. m.youtube.com [m.youtube.com]

8. guide.cryosparc.com [guide.cryosparc.com]

9. A self-supervised workflow for particle picking in cryo-EM - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [A Head-to-Head Battle: Validating Topaz Particle
Picking Against Alternatives]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1169500#validation-of-topaz-particle-picking-results]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.google.com/sorry/index?continue=https://www.youtube.com/watch%3Fv%3DMjenPnXK16o&q=EgSTtsn-GPL5i8gGIjC1mklPmihEUILdol2W5B8bCVtXzik_5Hm37IeQ5i8fgA4wYUV_oTtxzX2JIul0aXQyAnJSWgFD
https://guide.cryosparc.com/guides-for-v3/cryo-em-data-processing-in-cryosparc-introductory-tutorial
https://m.youtube.com/watch?v=aaXETdAYHzc
https://guide.cryosparc.com/processing-data/get-started-with-cryosparc-introductory-tutorial
https://pmc.ncbi.nlm.nih.gov/articles/PMC7340252/
https://www.benchchem.com/product/b1169500#validation-of-topaz-particle-picking-results
https://www.benchchem.com/product/b1169500#validation-of-topaz-particle-picking-results
https://www.benchchem.com/product/b1169500#validation-of-topaz-particle-picking-results
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1169500?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169500?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

